Cas no 1119450-74-6 (3-(1,2,4-Oxadiazol-3-yl)benzaldehyde)

• Product Name: 3-(1,2,4-Oxadiazol-3-yl)benzaldehyde
• CAS No: 1119450-74-6
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• MDL: MFCD12026815
• CID: 1078371
• PubChem ID: 25219229
• Update Time: 2025-05-22

3-(1,2,4-Oxadiazol-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,4-Oxadiazol-3-yl)benzaldehyde
• 3-(1,2,4-oxadiazol-3-yl)benzaldehyde(SALTDATA: FREE)
• AG-A-49195
• ALBB-004203
• CTK7H9867
• MolPort-006-066-840
• SBB047210
• STK502996
• MFCD12026815
• AKOS005171254
• 3-(1,2,4-OXADIAZOL-3-YL)BENZALDEHYDE 95%
• CS-0335358
• SCHEMBL1175073
• LS-01544
• DTXSID70649208
• 1119450-74-6

• MDL： MFCD12026815
• Inchi： 1S/C9H6N2O2/c12-5-7-2-1-3-8(4-7)9-10-6-13-11-9/h1-6H
• InChI Key： UIIJMMDARKDYTH-UHFFFAOYSA-N
• SMILES： O1C=NC(C2C=CC=C(C=O)C=2)=N1

Computed Properties

• Exact Mass: 174.042927438g/mol
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(1,2,4-Oxadiazol-3-yl)benzaldehyde

3-(1,2,4-Oxadiazol-3-yl)benzaldehyde

The compound 3-(1,2,4-Oxadiazol-3-yl)benzaldehyde (CAS No. 1119450-74-6) is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a 1,2,4-oxadiazole ring. The benzaldehyde group provides aromatic stability and reactivity, while the oxadiazole ring introduces heterocyclic properties that enhance the compound's electronic and structural characteristics.

The synthesis of 3-(1,2,4-Oxadiazol-3-yl)benzaldehyde typically involves multi-step reactions that leverage the reactivity of aldehydes and heterocyclic compounds. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of click chemistry and transition metal-catalyzed coupling reactions to construct the oxadiazole-benzaldehyde framework. These methods not only improve yield but also allow for greater control over the stereochemistry and functionalization of the molecule.

One of the most promising applications of 3-(1,2,4-Oxadiazol-3-yl)benzaldehyde lies in its potential as a building block for drug discovery. The oxadiazole ring is known to exhibit significant biological activity, particularly in anti-inflammatory and anticancer studies. Recent studies have demonstrated that derivatives of this compound can modulate key cellular pathways involved in tumor growth and metastasis. For example, a research team at the University of California reported that certain analogs of 3-(1,2,4-Oxadiazol-3-yl)benzaldehyde exhibited potent inhibitory effects on COX-2 enzymes, suggesting their potential as anti-inflammatory agents.

In addition to its pharmacological applications, 3-(1,2,4-Oxadiazol-3-yl)benzaldehyde has also found utility in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in designing novel catalysts for organic transformations. A study published in *Nature Chemistry* highlighted how this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly enhancing reaction efficiency and selectivity.

The electronic properties of 3-(1,2,4-Oxadiazol-3-yl)benzaldehyde make it an attractive candidate for optoelectronic applications as well. The conjugation between the benzene ring and the oxadiazole group facilitates charge transport and light absorption, which are critical for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers at Stanford University have explored the use of this compound as an interlayer material in OLEDs, demonstrating improved device performance and stability.

From a structural perspective, 3-(1,2,4-Oxadiazol-3-yl)benzaldehyde exhibits interesting conformational flexibility due to the presence of both aromatic and heterocyclic rings. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity. These studies reveal that the molecule's π-system plays a crucial role in determining its chemical behavior under various reaction conditions.

Furthermore, recent advances in green chemistry have inspired efforts to synthesize 3-(1,2,4-Oxadiazol-3-yl)benzaldehyde using environmentally friendly methods. For example, microwave-assisted synthesis has been employed to reduce reaction times and minimize waste generation. Such approaches align with growing industry trends toward sustainable chemical practices.

In conclusion,3-(1